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Compound of Interest

Compound Name: Angiogenin (108-122)

Cat. No.: B8057130 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

specialized peptides like Angiogenin (108-122) is paramount for both personal safety and

research integrity. This guide provides immediate, essential safety protocols, operational

procedures, and disposal plans.

A Safety Data Sheet (SDS) for Angiogenin (108-122) TFA indicates that it is not classified as a

hazardous substance or mixture.[1] However, it is crucial to follow standard laboratory safety

practices when handling any chemical, including research peptides.[2]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

Angiogenin (108-122) to minimize exposure and prevent contamination.[3][4][5]
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PPE Category Item
Specifications and
Use

Rationale

Eye and Face

Protection

Safety glasses with

side shields or

goggles

Required for

protection against

potential splashes of

solutions.

Protects eyes from

accidental contact

with the peptide

solution.

Hand Protection
Chemical-resistant

gloves (e.g., nitrile)

Prevents direct skin

contact with the

peptide in its

lyophilized or

reconstituted form.

Minimizes the risk of

skin irritation or

absorption.

Body Protection Laboratory coat

A standard lab coat is

the minimum

requirement to protect

clothing and skin from

potential splashes.

Provides a barrier

against accidental

spills.

Respiratory Protection Not generally required

Not typically

necessary for

handling small

quantities of non-

hazardous peptides in

a well-ventilated area.

Use a dust mask if

weighing large

quantities.

Minimizes inhalation

of the powder, which

could cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of Angiogenin (108-122) is essential for experimental accuracy and personal

safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.
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Store the lyophilized peptide at -20°C for long-term stability.

Keep the container tightly sealed and protected from light.

2. Preparation and Weighing:

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

moisture absorption.

Perform weighing of the powdered peptide in a well-ventilated area or a chemical fume hood

to minimize inhalation.

Use a clean spatula and weighing paper or a weigh boat.

3. Reconstitution and Use:

Consult the product's technical data sheet for specific solubility information.

Dissolve the peptide in a suitable sterile buffer or solvent. Gently swirl or vortex to dissolve

completely, avoiding vigorous shaking.

For peptides containing amino acids prone to oxidation (like Cys, Met, or Trp), consider using

oxygen-free water or adding reducing agents.

Handle the peptide solution with care, avoiding splashes and spills. Keep the vial closed

when not in use.

If not for immediate use, create single-use aliquots to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.
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Workflow for Handling Angiogenin (108-122)
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Caption: Workflow for Handling Angiogenin (108-122)
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Disposal Plan
Proper disposal of Angiogenin (108-122) and contaminated materials is a critical aspect of

laboratory safety and environmental responsibility.

Waste Segregation and Collection:

Solid Waste: Collect all materials that have come into contact with the peptide, such as

pipette tips, gloves, and empty vials, in a designated and clearly labeled hazardous waste

container.

Liquid Waste: Collect aqueous solutions containing the peptide as chemical waste in a

sealed and appropriately labeled container. Do not pour peptide solutions down the drain.

Disposal Procedure:

Follow your institution's specific guidelines for chemical and hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Spill Cleanup:

In case of a spill, contain the area.

For liquid spills, use an absorbent material to soak up the solution.

For solid spills, carefully sweep the material to avoid creating dust.

Decontaminate the area with a suitable cleaning agent, such as a 10% bleach solution or

70% ethanol.

Place all cleanup materials in a sealed bag and dispose of them as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8057130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8057130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Pathway for Angiogenin (108-122) Waste
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Caption: Disposal Pathway for Angiogenin (108-122) Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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